Cas no 1820570-68-0 ((2S,8S)-2,8-Dibromocyclooctan-1-one)

(2S,8S)-2,8-Dibromocyclooctan-1-one is a chiral cyclic ketone derivative featuring bromine substituents at the 2 and 8 positions of an eight-membered ring. Its stereospecific (S,S) configuration makes it a valuable intermediate in asymmetric synthesis, particularly for constructing complex cyclic frameworks. The presence of bromine atoms enhances its reactivity in nucleophilic substitution and cross-coupling reactions, enabling selective functionalization. This compound is useful in medicinal chemistry and materials science for the development of stereodefined structures. Its rigid cyclooctane backbone offers conformational constraints, aiding in the study of ring strain and stereoelectronic effects. High purity and well-defined stereochemistry ensure reproducibility in research applications.
(2S,8S)-2,8-Dibromocyclooctan-1-one structure
1820570-68-0 structure
Product Name:(2S,8S)-2,8-Dibromocyclooctan-1-one
CAS No:1820570-68-0
MF:C8H12Br2O
MW:283.98828125
CID:6148589
PubChem ID:71350583
Update Time:2025-05-19

(2S,8S)-2,8-Dibromocyclooctan-1-one Chemical and Physical Properties

Names and Identifiers

    • DTXSID70776381
    • Cyclooctanone, 2,8-dibromo-, trans- (8CI,9CI)
    • 16110-80-8
    • AKOS026744307
    • 1820570-68-0
    • EN300-184226
    • (2S,8S)-2,8-Dibromocyclooctan-1-one
    • Inchi: 1S/C8H12Br2O/c9-6-4-2-1-3-5-7(10)8(6)11/h6-7H,1-5H2/t6-,7-/m0/s1
    • InChI Key: LRXMGJWCLZETQE-BQBZGAKWSA-N
    • SMILES: Br[C@@H]1C([C@H](CCCCC1)Br)=O

Computed Properties

  • Exact Mass: 283.92344g/mol
  • Monoisotopic Mass: 281.92549g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 133
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 17.1Ų

(2S,8S)-2,8-Dibromocyclooctan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-184226-0.05g
(2S,8S)-2,8-dibromocyclooctan-1-one, trans
1820570-68-0
0.05g
$1793.0 2023-09-19
Enamine
EN300-184226-0.1g
(2S,8S)-2,8-dibromocyclooctan-1-one, trans
1820570-68-0
0.1g
$1879.0 2023-09-19
Enamine
EN300-184226-0.25g
(2S,8S)-2,8-dibromocyclooctan-1-one, trans
1820570-68-0
0.25g
$1964.0 2023-09-19
Enamine
EN300-184226-0.5g
(2S,8S)-2,8-dibromocyclooctan-1-one, trans
1820570-68-0
0.5g
$2049.0 2023-09-19
Enamine
EN300-184226-1.0g
(2S,8S)-2,8-dibromocyclooctan-1-one, trans
1820570-68-0
1g
$2134.0 2023-06-01
Enamine
EN300-184226-2.5g
(2S,8S)-2,8-dibromocyclooctan-1-one, trans
1820570-68-0
2.5g
$4183.0 2023-09-19
Enamine
EN300-184226-5.0g
(2S,8S)-2,8-dibromocyclooctan-1-one, trans
1820570-68-0
5g
$6190.0 2023-06-01
Enamine
EN300-184226-10.0g
(2S,8S)-2,8-dibromocyclooctan-1-one, trans
1820570-68-0
10g
$9177.0 2023-06-01
Enamine
EN300-184226-1g
(2S,8S)-2,8-dibromocyclooctan-1-one, trans
1820570-68-0
1g
$2134.0 2023-09-19
Enamine
EN300-184226-5g
(2S,8S)-2,8-dibromocyclooctan-1-one, trans
1820570-68-0
5g
$6190.0 2023-09-19

Additional information on (2S,8S)-2,8-Dibromocyclooctan-1-one

Introduction to (2S,8S)-2,8-Dibromocyclooctan-1-one (CAS No. 1820570-68-0)

(2S,8S)-2,8-Dibromocyclooctan-1-one, identified by the Chemical Abstracts Service Number (CAS No.) 1820570-68-0, is a significant compound in the field of organic chemistry and pharmaceutical research. This bicyclic ketone derivative has garnered attention due to its unique stereochemistry and potential applications in drug development and material science. The compound's specific stereoconfiguration, denoted by the (2S,8S) notation, plays a crucial role in determining its chemical properties and reactivity.

The structure of (2S,8S)-2,8-Dibromocyclooctan-1-one consists of a cyclooctane ring substituted with two bromine atoms at the 2- and 8-positions, along with a carbonyl group at the 1-position. This arrangement confers upon it distinct electronic and steric properties that make it a valuable intermediate in synthetic chemistry. The presence of bromine atoms also enhances its utility in cross-coupling reactions and other transformations essential for constructing complex molecular architectures.

In recent years, there has been growing interest in the applications of this compound within the pharmaceutical industry. Its stereochemical purity is particularly noteworthy, as enantiomerically pure compounds are often required for biological activity. The synthesis of (2S,8S)-2,8-Dibromocyclooctan-1-one demands precise control over reaction conditions to ensure high yield and minimal racemization, making it a challenging but rewarding target for synthetic chemists.

One of the most compelling aspects of this compound is its potential use as a building block in the synthesis of biologically active molecules. Researchers have explored its utility in constructing heterocyclic frameworks and other complex structures that mimic natural products or exhibit novel pharmacological properties. For instance, derivatives of cyclooctanone have been investigated for their antimicrobial and anti-inflammatory effects, suggesting that (2S,8S)-2,8-Dibromocyclooctan-1-one may serve as a precursor to such therapeutic agents.

The chemical reactivity of (2S,8S)-2,8-Dibromocyclooctan-1-one has been extensively studied in academic research. The bromine atoms at the 2- and 8-positions make it an attractive substrate for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Heck couplings. These reactions allow for the introduction of diverse functional groups at specific positions on the cyclooctane ring, enabling the construction of highly functionalized derivatives. Such modifications can be tailored to enhance binding affinity or metabolic stability in drug candidates.

In addition to its pharmaceutical applications, this compound has shown promise in material science research. The rigid bicyclic structure of (2S,8S)-2,8-Dibromocyclooctan-1-one can be exploited to design polymers with specific thermal or mechanical properties. Researchers have investigated its incorporation into polymeric matrices to create materials with enhanced durability or biodegradability. These advancements highlight the versatility of this compound beyond traditional small-molecule applications.

The synthesis of (2S,8S)-2,8-Dibromocyclooctan-1-one typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include ring formation reactions such as cyclization or metathesis, followed by functional group interconversions to introduce the bromine atoms and carbonyl group at the desired positions. The stereochemistry must be carefully controlled throughout these processes to achieve the (2S,8S) configuration.

Recent advances in asymmetric synthesis have enabled more efficient routes to enantiomerically pure cyclooctanone derivatives like this one. Catalytic methods employing chiral auxiliaries or transition metal complexes have significantly improved yields and reduced reaction times. These innovations underscore the importance of developing robust synthetic strategies for complex molecules like (2S,8S)-2,8-Dibromocyclooctan-1-one.

The< strong>pharmacological potential of this compound continues to be explored through both computational modeling and experimental screening. Virtual screening techniques have been used to identify potential binding interactions between derivatives of cyclooctanone and biological targets such as enzymes or receptors. These studies provide valuable insights into how structural modifications can influence biological activity.

In conclusion,(< strong>1820570-68-0) represents an important intermediate with diverse applications across multiple scientific disciplines including medicinal chemistry material science researchers continue explore its full potential through innovative synthetic methodologies making it an exciting area future study

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.